2,3,6-Trifluoro-5-nitropyridin-4-amine
Overview
Description
2,3,6-Trifluoro-5-nitropyridin-4-amine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly used as a starting material for the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of 2,3,6-Trifluoro-5-nitropyridin-4-amine is not well understood. However, it is believed to act by inhibiting the growth and proliferation of cancer cells. It has also been found to exhibit antimicrobial and antiviral properties.
Biochemical and Physiological Effects
2,3,6-Trifluoro-5-nitropyridin-4-amine has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as exhibit antimicrobial and antiviral properties. However, its effects on human health and the environment are not well understood.
Advantages and Limitations for Lab Experiments
The advantages of using 2,3,6-Trifluoro-5-nitropyridin-4-amine in lab experiments include its high purity, well-established synthesis method, and potential applications in various scientific research fields. However, its limitations include its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the research and development of 2,3,6-Trifluoro-5-nitropyridin-4-amine. These include:
1. Further investigation of its mechanism of action and potential applications in cancer treatment.
2. Development of new synthetic routes for the production of 2,3,6-Trifluoro-5-nitropyridin-4-amine with improved yield and purity.
3. Investigation of its potential applications in other scientific research fields, such as agrochemicals and materials science.
4. Assessment of its potential environmental impact and development of safe handling and disposal methods.
Conclusion
2,3,6-Trifluoro-5-nitropyridin-4-amine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. Its well-established synthesis method, potential applications in various scientific research fields, and biochemical and physiological effects make it a promising compound for further investigation. However, its potential toxicity and environmental impact need to be carefully considered. Further research and development are needed to fully understand the potential applications and limitations of 2,3,6-Trifluoro-5-nitropyridin-4-amine.
Scientific Research Applications
2,3,6-Trifluoro-5-nitropyridin-4-amine has been extensively studied for its potential applications in various scientific research fields. This compound is commonly used as a building block for the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has been found to exhibit antimicrobial, antiviral, and anticancer properties.
properties
IUPAC Name |
2,3,6-trifluoro-5-nitropyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F3N3O2/c6-1-2(9)3(11(12)13)5(8)10-4(1)7/h(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGKKTYBVXGSDNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=NC(=C1F)F)F)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2F3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50624356 |
Source
|
| Record name | 2,3,6-Trifluoro-5-nitropyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50624356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,6-Trifluoro-5-nitropyridin-4-amine | |
CAS RN |
405230-88-8 |
Source
|
| Record name | 2,3,6-Trifluoro-5-nitropyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50624356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
